Cas no 10211-84-4 (3H-Purin-6-amine,3-(phenylmethyl)-, hydrochloride (1:1))

• Product Name: 3H-Purin-6-amine,3-(phenylmethyl)-, hydrochloride (1:1)
• CAS No: 10211-84-4
• MF: C₁₂H₁₂ClN₅
• MW: 261.710180282593
• CID: 214983
• PubChem ID: 135418542
• Update Time: 2025-04-19

3H-Purin-6-amine,3-(phenylmethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 3H-Purin-6-amine,3-(phenylmethyl)-, hydrochloride (1:1)
• 3-benzylpurin-6-amine,hydrochloride
• NSC211695
• 10211-84-4
• NSC-211695
• Adenine, 3-benzyl-, hydrochloride
• DTXSID50333719

• Inchi： 1S/C12H11N5.ClH/c13-11-10-12(15-7-14-10)17(8-16-11)6-9-4-2-1-3-5-9;/h1-5,7-8,13H,6H2,(H,14,15);1H
• InChI Key： BUBHJCGYSJQHKM-UHFFFAOYSA-N
• SMILES： Cl.N1(C=NC(C2=C1N=CN2)=N)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 261.078123g/mol
• Monoisotopic Mass: 261.078123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 261.71g/mol
• Topological Polar Surface Area: 68.1Ų

3H-Purin-6-amine,3-(phenylmethyl)-, hydrochloride (1:1) Security Information

• Hazardous Material Identification：
• Risk Phrases：22-37/38-41